Cas no 851513-74-1 (2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole)

2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole is a versatile heterocyclic compound featuring a dihydrooxazole (oxazoline) core substituted with a 3-(trifluoromethyl)phenyl group. The trifluoromethyl moiety enhances its electron-withdrawing properties, making it valuable in organic synthesis and pharmaceutical applications. Its rigid oxazoline structure contributes to stability while allowing for functionalization at the 2-position. This compound is particularly useful as a chiral auxiliary or ligand in asymmetric catalysis due to its ability to coordinate with metals. Additionally, its fluorinated aromatic group improves lipophilicity, aiding in the development of bioactive molecules. Suitable for use in medicinal chemistry and material science, it offers a balance of reactivity and structural tunability.
2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole structure
851513-74-1 structure
Product Name:2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole
CAS No:851513-74-1
MF:C10H8F3NO
MW:215.17183303833
CID:2193998
PubChem ID:67984069
Update Time:2025-10-30

2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

    • 2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole
    • 4,5-Dihydro-2-[3-(trifluoromethyl)phenyl]oxazole (ACI)
    • BJB51374
    • CS-0062231
    • OMLULWXGBJGVNQ-UHFFFAOYSA-N
    • MFCD27929897
    • AS-68863
    • 2-[3-(Trifluoromethyl)phenyl]-4,5-dihydrooxazole
    • SY332692
    • DB-346042
    • 2-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1,3-oxazole
    • SCHEMBL9957948
    • F52222
    • Oxazole, 4,5-dihydro-2-[3-(trifluoromethyl)phenyl]-
    • 851513-74-1
    • AKOS030627076
    • Inchi: 1S/C10H8F3NO/c11-10(12,13)8-3-1-2-7(6-8)9-14-4-5-15-9/h1-3,6H,4-5H2
    • InChI Key: OMLULWXGBJGVNQ-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C2OCCN=2)C=CC=1)(F)F

Computed Properties

  • Exact Mass: 215.05600
  • Monoisotopic Mass: 215.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 21.6Ų

Experimental Properties

  • PSA: 21.59000
  • LogP: 1.91780

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2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Calcium chloride Solvents: Xylene ;  125 °C
Reference
Preparative scale synthesis of the biaryl core of anacetrapib via a ruthenium-catalyzed direct arylation reaction: unexpected effect of solvent impurity on the arylation reaction
Ouellet, Stephane G.; Roy, Amelie; Molinaro, Carmela; Angelaud, Remy; Marcoux, Jean-Francois; et al, Journal of Organic Chemistry, 2011, 76(5), 1436-1439

Production Method 2

Reaction Conditions
Reference
Ruthenium-Catalyzed Monoselective C-H Methylation and d3-Methylation of Arenes
Hogg, Ashley; Wheatley, Matthew; Domingo-Legarda, Pablo; Carral-Menoyo, Asier; Cottam, Naomi; et al, JACS Au, 2022, 2(11), 2529-2538

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium acetate Catalysts: [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]chloroc… ;  16 h, 100 °C
Reference
Copper N-Heterocyclic Carbene Complexes As Active Catalysts for the Synthesis of 2-Substituted Oxazolines from Nitriles and Aminoalcohols
Trose, Michael; Lazreg, Faima; Lesieur, Mathieu; Cazin, Catherine S. J., Journal of Organic Chemistry, 2015, 80(20), 9910-9914

Production Method 4

Reaction Conditions
1.1 Reagents: Calcium chloride Solvents: Xylene ;  45 min, 125 °C; 17 h, 125 °C; 125 °C → 80 °C
1.2 Reagents: Monopotassium phosphate Solvents: Toluene ,  Water
Reference
Practical reduction of oxazolines to alcohols
Bernardi, Anna; Ouellet, Stephane G.; Angelaud, Remy; O'Shea, Paul D., Tetrahedron Letters, 2008, 49(47), 6707-6708

2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole Raw materials

2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole Preparation Products

Additional information on 2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole

2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole (CAS No. 851513-74-1): A Comprehensive Overview

2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole (CAS No. 851513-74-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and dihydrooxazole moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole consists of a dihydrooxazole ring fused to a trifluoromethylated phenyl group. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its pharmacological profile. These properties have been extensively studied in recent years, leading to a deeper understanding of the compound's potential therapeutic applications.

In the realm of medicinal chemistry, 2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole has shown promise as a lead compound for the development of novel drugs. Research has demonstrated that this compound possesses potent anti-inflammatory and anti-cancer properties. For instance, studies have shown that it can effectively inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to exhibit cytotoxic effects against various cancer cell lines, making it a potential candidate for cancer therapy.

The biological activities of 2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole are not limited to its anti-inflammatory and anti-cancer properties. Recent studies have also explored its potential as an antiviral agent. Research has indicated that this compound can interfere with the replication mechanisms of certain viruses, including influenza and herpes simplex virus (HSV). This broad-spectrum antiviral activity makes it an attractive target for further investigation in the development of antiviral drugs.

The mechanism of action of 2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole is multifaceted. Its ability to modulate enzyme activity and interfere with viral replication is attributed to its unique chemical structure. The dihydrooxazole ring provides structural stability and enhances the compound's bioavailability, while the trifluoromethyl group contributes to its lipophilicity and enhances its ability to penetrate cell membranes. These properties collectively contribute to the compound's high potency and selectivity.

In addition to its biological activities, the synthesis and chemical properties of 2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole have been extensively studied. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 3-trifluoromethylbenzaldehyde with an appropriate amine and carbonyl compound under mild conditions. The resulting intermediate is then cyclized to form the desired dihydrooxazole ring. These synthetic methods have been optimized to ensure high yields and purity, making large-scale production feasible.

The safety profile of 2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 2-(3-(Trifluoromethyl)phenyl)-4,5-dihydrooxazole (CAS No. 851513-74-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it a valuable lead compound for drug development. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field of medicinal chemistry.

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